Cas no 1408074-44-1 (tert-butyl 8-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl 8-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 1408074-44-1
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD23105956
• CID: 3166468
• PubChem ID: 72207892
• Update Time: 2025-07-20

tert-butyl 8-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Boc-8-amino-5-oxa-2-azaspiro[3.4]octane 95%
• 2-Boc-8-amino-5-oxa-2-azaspiro[3.4]octane
• 5-Oxa-2-azaspiro[3.4]octane-2-carboxylic acid, 8-amino-, 1,1-dimethylethyl ester
• tert-butyl 8-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• P13516
• tert-butyl 8-amino-5-oxa-2-azaspiro[3.4]octane-2-
• SB20620
• PB36823
• 1408074-44-1
• DTXSID201134014
• EN300-268864
• CS-0036561
• MFCD23105956
• AS-82476
• 2-Boc-8-amino-5-oxa-2-azaspiro[3.4]octane, 95%
• IGC07444
• 5-Oxa-2-azaspiro(3.4)octane-2-carboxylic acid, 8-amino-, 1,1-dimethylethyl ester

• MDL： MFCD23105956
• Inchi： 1S/C11H20N2O3/c1-10(2,3)16-9(14)13-6-11(7-13)8(12)4-5-15-11/h8H,4-7,12H2,1-3H3
• InChI Key： LSACGXFQGVBFLY-UHFFFAOYSA-N
• SMILES： O1CCC(C21CN(C(=O)OC(C)(C)C)C2)N

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 331.2±42.0 °C at 760 mmHg
• Flash Point: 154.1±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 8-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 8-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

Comprehensive Overview of tert-butyl 8-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 1408074-44-1)

tert-butyl 8-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 1408074-44-1) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This spirocyclic derivative is characterized by its unique structural features, including a 5-oxa-2-azaspiro[3.4]octane core, which makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's tert-butyl ester group enhances its stability and solubility, making it particularly useful in drug discovery and development.

In recent years, the demand for spirocyclic compounds has surged due to their potential applications in treating various diseases, including central nervous system (CNS) disorders and infectious diseases. Researchers are particularly interested in the 8-amino functional group of this compound, as it can serve as a key building block for the development of novel therapeutics. The compound's CAS No. 1408074-44-1 is frequently searched in academic and industrial databases, reflecting its growing importance in the scientific community.

The synthesis of tert-butyl 8-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate involves multi-step organic reactions, including cyclization and protection-deprotection strategies. Its spirocyclic framework is known to impart conformational rigidity, which is advantageous in drug design for improving target selectivity and reducing off-target effects. This property aligns with the current trend in pharmaceutical research, where conformationally restricted scaffolds are increasingly favored for their enhanced pharmacokinetic profiles.

One of the most frequently asked questions about this compound revolves around its applications in drug discovery. Given its structural versatility, tert-butyl 8-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate is often employed in the synthesis of protease inhibitors and kinase modulators. These classes of compounds are critical in the development of treatments for cancer, inflammation, and neurodegenerative diseases. The compound's CAS No. 1408074-44-1 is also associated with patents and publications highlighting its role in cutting-edge research.

Another area of interest is the compound's stability and storage conditions. Proper handling and storage of tert-butyl 8-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate are essential to maintain its integrity. It is typically stored under inert conditions at low temperatures to prevent degradation. Researchers often inquire about the compound's solubility in common organic solvents, which is a crucial factor in its application in synthetic chemistry.

The pharmacological potential of tert-butyl 8-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate is another hot topic. Its spirocyclic structure is reminiscent of several FDA-approved drugs, which has spurred interest in its use as a privileged scaffold in medicinal chemistry. The compound's ability to mimic natural ligands makes it a promising candidate for the development of next-generation therapeutics. Searches related to its biological activity and mechanism of action are common among researchers exploring its applications.

In conclusion, tert-butyl 8-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 1408074-44-1) is a compound of significant scientific and industrial relevance. Its unique spirocyclic architecture and functional groups make it a versatile intermediate in drug discovery. As research continues to uncover its potential, this compound is poised to play a pivotal role in the development of innovative therapies. Its CAS No. 1408074-44-1 will undoubtedly remain a key identifier in scientific literature and databases for years to come.